![molecular formula C9H18O B2936520 (2R)-3-(2,2-Dimethylcyclopropyl)-2-methylpropan-1-ol CAS No. 2248215-81-6](/img/structure/B2936520.png)
(2R)-3-(2,2-Dimethylcyclopropyl)-2-methylpropan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-3-(2,2-Dimethylcyclopropyl)-2-methylpropan-1-ol, also known as DCDPM, is a chiral alcohol compound that has gained significant attention in scientific research due to its potential applications in the pharmaceutical industry. This compound has shown promise in the development of new drugs for the treatment of various diseases.
Mechanism of Action
The mechanism of action of (2R)-3-(2,2-Dimethylcyclopropyl)-2-methylpropan-1-ol is not fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways in the body. This compound has been shown to inhibit the activity of certain enzymes and receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been demonstrated to inhibit the proliferation of cancer cells and induce apoptosis. Additionally, this compound has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. It has also been shown to protect neurons from oxidative stress and improve cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using (2R)-3-(2,2-Dimethylcyclopropyl)-2-methylpropan-1-ol in lab experiments is its high purity and stability. This makes it easier to control for variables and ensure accurate results. However, one limitation is that this compound is relatively expensive compared to other compounds, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on (2R)-3-(2,2-Dimethylcyclopropyl)-2-methylpropan-1-ol. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease. Additionally, further studies on the mechanism of action of this compound may provide insight into its therapeutic effects and potential applications. Another area of interest is the development of more efficient and cost-effective synthesis methods for this compound. Finally, the use of this compound in combination with other compounds may provide synergistic effects and enhance its therapeutic potential.
Synthesis Methods
(2R)-3-(2,2-Dimethylcyclopropyl)-2-methylpropan-1-ol can be synthesized through a multistep process involving the reaction of 2,2-dimethylcyclopropanecarboxylic acid with a reducing agent such as lithium aluminum hydride or sodium borohydride. The resulting intermediate is then treated with a chiral auxiliary to produce the desired enantiomer.
Scientific Research Applications
(2R)-3-(2,2-Dimethylcyclopropyl)-2-methylpropan-1-ol has been studied extensively for its potential applications in the pharmaceutical industry. It has been shown to have antitumor, anti-inflammatory, and neuroprotective properties. Additionally, this compound has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.
Properties
IUPAC Name |
(2R)-3-(2,2-dimethylcyclopropyl)-2-methylpropan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18O/c1-7(6-10)4-8-5-9(8,2)3/h7-8,10H,4-6H2,1-3H3/t7-,8?/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBBWHYVCUIFRMY-GVHYBUMESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1CC1(C)C)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CC1CC1(C)C)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.